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Compound of Interest

(S)-Tetrahydrofuran-2-carboxylic
Compound Name: d
aci

Cat. No.: B1297468

This guide provides essential safety and logistical information for the proper disposal of (S)-
Tetrahydrofuran-2-carboxylic acid, tailored for researchers, scientists, and drug development
professionals. The following procedures are designed to ensure safe handling and compliance
with standard laboratory waste management protocols.

Immediate Safety and Handling

(S)-Tetrahydrofuran-2-carboxylic acid is classified as a corrosive substance that causes
severe skin burns and eye damage.[1][2][3] Therefore, adherence to strict safety protocols is
mandatory during handling and disposal.

o Personal Protective Equipment (PPE): Always wear appropriate PPE when handling the
substance. This includes chemical-resistant gloves (e.g., nitrile), tightly fitting safety goggles,
a face shield (minimum 8-inch), and a lab coat.[3][4][5]

» Ventilation: Conduct all work in a well-ventilated area, preferably within a certified chemical
fume hood to minimize the inhalation of vapors or mists.[4][6]

e Incompatible Materials: Store this acid away from strong oxidizing agents and bases.[2][7]

Quantitative Data Summary
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This table summarizes key identifiers and hazard information for Tetrahydrofuran-2-carboxylic

acid.
Property Value
Chemical Name Tetrahydrofuran-2-carboxylic acid
CAS Number 16874-33-2
Molecular Formula C5H803
Hazard Classification Skin Corrosion/Irritation (Category 1B)
Hazard Classification Serious Eye Damage/Eye Irritation (Category 1)
Signal Word Danger

H314: Causes severe skin burns and eye
Hazard Statements
damage.

Source: Merck Millipore SDS, Fisher Scientific SDS[1][2]

Spill and Contamination Management

In the event of a spill, immediate and proper management is crucial to prevent chemical
exposure and environmental contamination.

o Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.[8]

o Containment: For small spills, contain the material using an inert absorbent such as
vermiculite, dry sand, or earth.[1][3] Do not use combustible materials like sawdust.

o Collection: Carefully collect the absorbed material and contaminated debris into a suitable,
sealable, and properly labeled container for hazardous waste.[4][7]

o Decontamination: Clean the affected area thoroughly.[1] Dispose of all cleaning materials as
hazardous waste.[4]

o Large Spills: For spills larger than one liter, evacuate the area and contact your institution's
Environmental Health & Safety (EHS) office immediately.[4][8]
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Step-by-Step Disposal Protocol

The primary and mandated disposal method for (S)-Tetrahydrofuran-2-carboxylic acid is
through an approved hazardous waste disposal service.[1][2][6][7] Do not dispose of this
chemical down the drain or in regular trash.[5][9][10]

» Do Not Mix: Keep chemical waste in its original container whenever possible.[1] Do not mix it
with other waste streams to avoid potentially hazardous reactions.[1]

» Container Management: Ensure the waste container is in good condition, tightly closed, and
properly sealed to prevent leakage.[2][5][6] If the original container is compromised, transfer
the waste to a suitable, compatible, and clearly labeled container.

o Labeling: Label the waste container clearly with a hazardous waste tag, identifying the
contents as "(S)-Tetrahydrofuran-2-carboxylic Acid" and including any known hazards
(e.g., "Corrosive").

o Storage: Store the sealed and labeled waste container in a designated satellite accumulation
area.[4] This area should be secure, well-ventilated, and away from incompatible materials.
[2] Store the container locked up.[1][2][3][7]

o Arrange for Pickup: Contact your institution's EHS office or designated hazardous waste
disposal provider to schedule a pickup.[9][10] Follow their specific procedures for waste
collection and documentation.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the safe disposal of (S)-
Tetrahydrofuran-2-carboxylic acid.
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Begin Waste Disposal Process

l

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Assess Waste Material
Spill or Contamination?

Follow Spill Management Protocol

Step 3: Secure in a Labeled,
Closed Waste Container

l

Step 4: Store in Designated
Satellite Accumulation Area

Step 5: Arrange Pickup with
EHS / Approved Waste Vendor

Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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